Cas no 898785-33-6 (1-(3-Chloro-4-pyridyl)-1,5-hexanedione)

• Product Name: 1-(3-Chloro-4-pyridyl)-1,5-hexanedione
• CAS No: 898785-33-6
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• MDL: MFCD07783641
• CID: 994293
• Update Time: 2024-03-05

1-(3-Chloro-4-pyridyl)-1,5-hexanedione Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLORO-4-PYRIDYL)-1,5-HEXANEDIONE
• 1-(3-chloropyridin-4-yl)hexane-1,5-dione
• 1-(2-chloropyridin-4-yl)hexane-1,5-dione
• 1,5-Hexanedione, 1-(2-chloro-4-pyridinyl)-
• 1-(3-Chloro-4-pyridyl)-1,5-hexanedione

• MDL： MFCD07783641
• Inchi： 1S/C11H12ClNO2/c1-8(14)3-2-4-10(15)9-5-6-13-11(12)7-9/h5-7H,2-4H2,1H3
• InChI Key： WNSPPOAPQDYPKR-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(Cl)C=1)(=O)CCCC(=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5